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Compound of Interest

Compound Name: K02288

Cat. No.: B612290 Get Quote

Application Notes and Protocols for K02288
Introduction
K02288 is a potent and highly selective small molecule inhibitor of Bone Morphogenetic Protein

(BMP) type I receptors.[1][2][3] It primarily targets Activin Receptor-Like Kinase 1 (ALK1),

ALK2, and ALK6, playing a crucial role in the modulation of the BMP signaling pathway.[1][2][3]

[4] K02288 specifically inhibits the BMP-induced phosphorylation of Smad1/5/8 without

significantly affecting the TGF-β signaling pathway, making it a valuable tool for research in

developmental biology, oncology, and regenerative medicine.[5][6][7]

Solubility of K02288
The solubility of K02288 is a critical factor for its effective use in in vitro and in vivo studies. The

compound exhibits high solubility in organic solvents such as Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF), but is sparingly soluble in ethanol and insoluble in water.[1][8] For

cell culture applications, it is recommended to first prepare a concentrated stock solution in

DMSO.

Table 1: Solubility of K02288 in Various Solvents
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 30 - 70 85.1 - 198.6

The most common

solvent for creating

stock solutions.[1][2]

[8]

Ethanol ~0.1 - 3.52 ~0.28 - 10

Gentle warming or

heating may be

required to achieve

higher concentrations.

[2][8][9]

DMF ~30 ~85.1 ---

Water Insoluble Insoluble ---

1:1 DMSO:PBS (pH

7.2)
~0.5 ~1.4

For applications

requiring dilution in

aqueous buffers.[8]

Molecular Weight of K02288 is 352.38 g/mol .[1][2]

Experimental Protocols
Protocol 1: Preparation of K02288 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of K02288 in DMSO.

Materials:

K02288 powder (crystalline solid)[8]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:
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Equilibrate the K02288 vial to room temperature before opening.

Weigh the desired amount of K02288 powder in a sterile tube. For example, to prepare 1 mL

of a 10 mM stock solution, use 3.52 mg of K02288.

Add the appropriate volume of DMSO to the K02288 powder. For a 10 mM stock, add 1 mL

of DMSO for every 3.52 mg of K02288.

Vortex or sonicate the solution until the K02288 is completely dissolved.[9] Gentle warming

can also be applied.[2]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[3]

Storage:

Store the solid K02288 compound at -20°C for up to 4 years.[8]

Store the DMSO stock solution at -20°C for up to 1 year, or at -80°C for up to 2 years.[3]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the K02288 DMSO stock solution to the final desired

concentration in cell culture medium.

Materials:

10 mM K02288 stock solution in DMSO

Pre-warmed complete cell culture medium

Procedure:

Thaw a single-use aliquot of the 10 mM K02288 stock solution at room temperature.

Determine the final concentration of K02288 required for your experiment. The effective

concentration can range from nanomolar to micromolar, with an apparent IC50 of 100 nM for
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the reduction of BMP4-induced Smad1/5/8 phosphorylation in C2C12 cells.[2][5]

Perform a serial dilution of the stock solution in your complete cell culture medium to achieve

the desired final concentration.

Important: Ensure the final concentration of DMSO in the cell culture medium is non-toxic

to the cells, typically below 0.1%.

For example, to prepare 1 mL of a 1 µM working solution from a 10 mM stock, add 0.1 µL of

the stock solution to 999.9 µL of cell culture medium.

Mix the working solution thoroughly by gentle pipetting or inversion before adding it to your

cell cultures.

Aqueous solutions of K02288 are not recommended for storage for more than one day.[8]

Mechanism of Action and Signaling Pathway
K02288 functions as a selective inhibitor of the BMP signaling pathway. It targets the ATP-

binding pocket of type I BMP receptors ALK1, ALK2, and ALK6, preventing their activation by

BMP ligands such as BMP4 and BMP6.[1][5][10] This inhibition blocks the subsequent

phosphorylation of the downstream signaling molecules Smad1, Smad5, and Smad8.[1][5][7]

As a result, the translocation of the Smad complex to the nucleus and the transcription of BMP-

responsive genes are prevented. K02288 shows high selectivity for the BMP pathway over the

related TGF-β pathway, which signals through ALK4/5 and Smad2/3.[5][6][7]
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Caption: K02288 inhibits BMP signaling by blocking ALK1/2/6 phosphorylation of Smad1/5/8.
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Experimental Workflow for Assessing K02288
Activity
The following diagram illustrates a typical workflow for evaluating the inhibitory effect of

K02288 on the BMP signaling pathway in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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